Cas no 868974-16-7 (N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide)

• Product Name: N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide
• CAS No: 868974-16-7
• MF: C₁₈H₁₆FN₃OS₂
• MW: 373.467544555664
• CID: 6223555
• PubChem ID: 7191085
• Update Time: 2025-05-20

N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide
• N-[5-[(2-fluorophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-3,5-dimethylbenzamide
• AKOS024613200
• N-(5-{[(2-fluorophenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide
• 868974-16-7
• F1838-1523
• N-(5-((2-fluorobenzyl)thio)-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide

• Inchi： 1S/C18H16FN3OS2/c1-11-7-12(2)9-14(8-11)16(23)20-17-21-22-18(25-17)24-10-13-5-3-4-6-15(13)19/h3-9H,10H2,1-2H3,(H,20,21,23)
• InChI Key： FEOGWDYTCRRCRO-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C2C=C(C)C=C(C)C=2)=O)S1)CC1C=CC=CC=1F

Computed Properties

• Exact Mass: 373.07188265g/mol
• Monoisotopic Mass: 373.07188265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 108Ų

Additional information on N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide

Compound CAS No 868974-16-7: N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide

The compound with CAS No 868974-16-7, known as N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides and features a thiadiazole ring system, which is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. The presence of the thiadiazole ring and the fluorophenyl group introduces unique electronic properties and bioactivity profiles that make this compound a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of thiadiazole-containing compounds in targeting specific biological pathways associated with chronic diseases such as cancer and neurodegenerative disorders. The fluorophenyl group in this molecule is particularly significant due to its ability to enhance the compound's lipophilicity and improve its bioavailability. This feature is crucial for designing drugs that can effectively cross biological membranes and reach their intended targets within the body.

The synthesis of N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The key steps include the preparation of the thiadiazole ring through a condensation reaction followed by functionalization with the benzamide moiety. The introduction of the methylsulfanyl group at position 5 of the thiadiazole ring is achieved through nucleophilic substitution reactions, ensuring high regioselectivity and purity of the final product.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Recent research has demonstrated that N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide exhibits potent inhibitory activity against key enzymes involved in inflammation and oxidative stress. For instance, studies have shown that this compound can effectively inhibit cyclooxygenase (COX) enzymes, which are central players in the inflammatory response. Additionally, its ability to scavenge reactive oxygen species (ROS) makes it a potential candidate for combating oxidative stress-related diseases.

The structural uniqueness of this compound also contributes to its selectivity towards specific molecular targets. The thiadiazole ring acts as a versatile scaffold that can be further modified to enhance its pharmacokinetic properties. For example, substituting different groups at positions 1 and 3 of the thiadiazole ring can significantly alter the compound's solubility and permeability, enabling tailored drug delivery systems.

Another area where this compound has shown promise is in its potential application as an anticancer agent. Preclinical studies have indicated that N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide induces apoptosis in various cancer cell lines by targeting mitochondrial pathways. Furthermore, its ability to inhibit tumor angiogenesis suggests that it could be used in combination therapies to enhance treatment efficacy while minimizing side effects.

In terms of pharmacokinetics, this compound demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature, attributed to the fluorophenyl group and methyl substituents on the benzamide moiety, facilitates rapid uptake across cellular membranes. However, further studies are required to optimize its half-life and reduce potential clearance mechanisms to improve therapeutic outcomes.

The development of N-(5-{(2-fluorophenyl)methylsulfanyl}-1,3,4-thiadiazol-2-yl)-3,5-dimethylbenzamide represents a significant advancement in medicinal chemistry. By leveraging the unique properties of thiadiazole-based compounds and incorporating functional groups with enhanced bioactivity profiles, researchers have created a molecule with broad therapeutic potential. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacokinetic properties, this compound holds great promise for addressing unmet medical needs in various disease areas.